Cas no 84696-84-4 (2-Cyclohexen-1-one,3-(1,3-butadien-1-yl)-2,4,4-trimethyl-)

2-Cyclohexen-1-one,3-(1,3-butadien-1-yl)-2,4,4-trimethyl- structure
84696-84-4 structure
Product Name:2-Cyclohexen-1-one,3-(1,3-butadien-1-yl)-2,4,4-trimethyl-
CAS No:84696-84-4
MF:C13H18O
MW:190.281424045563
CID:729776
PubChem ID:642506
Update Time:2025-04-19

2-Cyclohexen-1-one,3-(1,3-butadien-1-yl)-2,4,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclohexen-1-one,3-(1,3-butadien-1-yl)-2,4,4-trimethyl-
    • 3-(1,3-butadienyl)-2,4,4-trimethylcyclohex-2-en-1-one
    • 3-buta-1,3-dienyl-2,4,4-trimethylcyclohex-2-en-1-one
    • 68803-90-7
    • 84696-84-4
    • SCHEMBL7627609
    • InChI=1/C13H18O/c1-5-6-7-11-10(2)12(14)8-9-13(11,3)4/h5-7H,1,8-9H2,2-4H3/b7-6
    • 2,4,4-Trimethyl-3-[(1E)-1,3-butadienyl]2-cyclohexene-1-one
    • EINECS 283-691-3
    • 2-cyclohexen-1-one, 3-[(1E)-1,3-butadienyl]-2,4,4-trimethyl-
    • 3-[(1E)-buta-1,3-dien-1-yl]-2,4,4-trimethylcyclohex-2-en-1-one
    • Inchi: 1S/C13H18O/c1-5-6-7-11-10(2)12(14)8-9-13(11,3)4/h5-7H,1,8-9H2,2-4H3/b7-6+
    • InChI Key: NSFWSHKUSWODJO-VOTSOKGWSA-N
    • SMILES: O=C1C(C)=C(/C=C/C=C)C(C)(C)CC1

Computed Properties

  • Exact Mass: 190.135765
  • Monoisotopic Mass: 190.135765
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 3.1

Experimental Properties

  • Density: 0.96
  • Boiling Point: 290.5°C at 760 mmHg
  • Flash Point: 125.3°C
  • Refractive Index: 1.533
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